Cas no 905809-11-2 (5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid)
905809-11-2 structure
Product Name:5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid
CAS No:905809-11-2
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD06805570
CID:3031806
PubChem ID:8027541
Update Time:2025-04-21
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-甲基-4-[(3-甲基苯氧基)甲基]-3-异恶唑甲酸
- 5-methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic acid
- 5-methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid
- 5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylic acid
- BBL015792
- STK256666
- 5-Methyl-4-m-tolyloxymethylisoxazole-3-carboxylic acid
- 5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylicacid
- VS-05019
- MFCD06805570
- 905809-11-2
- ALBB-007027
- 5-methyl-4-(3-methylphenoxymethyl)-1,2-oxazole-3-carboxylic acid
- H24359
- CS-0321898
- AKOS000265853
- 5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid
-
- MDL: MFCD06805570
- Inchi: 1S/C13H13NO4/c1-8-4-3-5-10(6-8)17-7-11-9(2)18-14-12(11)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
- InChI Key: QOGZKUGXXHRAGJ-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C)=C1)CC1C(C(=O)O)=NOC=1C
Computed Properties
- Exact Mass: 247.08445790Da
- Monoisotopic Mass: 247.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 444.8±40.0 °C at 760 mmHg
- Flash Point: 222.8±27.3 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358928-50mg |
5-Methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic Acid |
905809-11-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M358928-100mg |
5-Methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic Acid |
905809-11-2 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M358928-500mg |
5-Methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic Acid |
905809-11-2 | 500mg |
$ 230.00 | 2022-06-02 | ||
| Chemenu | CM529090-1g |
5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylic acid |
905809-11-2 | 97% | 1g |
$320 | 2023-01-07 | |
| abcr | AB379507-500 mg |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid |
905809-11-2 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB379507-1 g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid |
905809-11-2 | 1g |
€406.00 | 2023-04-25 | ||
| abcr | AB379507-5 g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid |
905809-11-2 | 5g |
€1074.00 | 2023-04-25 | ||
| abcr | AB379507-500mg |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid; . |
905809-11-2 | 500mg |
€333.00 | 2025-04-15 | ||
| abcr | AB379507-1g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid; . |
905809-11-2 | 1g |
€397.00 | 2025-04-15 | ||
| abcr | AB379507-5g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid; . |
905809-11-2 | 5g |
€1037.00 | 2025-04-15 |
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
905809-11-2 (5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid) Related Products
- 905808-59-5(3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde)
- 931377-09-2(4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid)
- 934156-84-0(4-(methoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid)
- 910442-86-3(5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid)
- 905809-10-1(5-Methyl-4-(phenoxymethyl)isoxazole-3-carboxylic acid)
- 905808-61-9(4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid)
- 932918-29-1(4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid)
- 315692-86-5(3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid)
- 610260-63-4(4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzaldehyde)
- 905810-50-6(4-(2-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent